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Compound of Interest

Compound Name: A-123189

Cat. No.: B1666375

For Researchers, Scientists, and Drug Development Professionals

Introduction

A-23187, also known as Calcimycin, is a potent and widely utilized calcium ionophore.[1][2][3]
[4] It functions as a mobile ion-carrier that facilitates the transport of divalent cations, most
notably calcium (Ca?*), across biological membranes.[3] This ability to artificially increase
intracellular Ca?* concentrations makes A-23187 an invaluable tool in a multitude of research
applications, including the study of calcium signaling pathways, induction of apoptosis and
autophagy, and oocyte activation. This document provides a comprehensive guide to the
preparation and use of A-23187 solutions in a research setting.

Physicochemical and Solubility Data

For reproducible experimental outcomes, it is critical to start with accurately prepared solutions
of A-23187. The following table summarizes the key physicochemical properties and solubility
information for A-23187.
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Property Value Reference

Calcimycin, Antibiotic A-23187,

Synonyms Calcium lonophore A-23187
CAS Number 52665-69-7

Molecular Formula C29H37N306

Molecular Weight 523.6 g/mol

Purity >98%

Appearance White to light yellow powder
Solubility in DMSO Up to 100 mM (with heating)
25 mg/mL

50 mM

Solubility in Ethanol 5 mg/mL

10 mM (with gentle warming)

Stock Solution Preparation Protocol

This protocol outlines the steps for preparing a stock solution of A-23187. It is recommended to
prepare a concentrated stock solution in an organic solvent, which can then be diluted to the
desired working concentration in aqueous buffers or cell culture media.

Materials:

A-23187 (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO) or Ethanol

Sterile, conical-bottom polypropylene tubes

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

» Equilibration: Allow the vial of lyophilized A-23187 powder to equilibrate to room temperature
before opening to prevent condensation of moisture.

e Solvent Addition: Based on the desired stock concentration, carefully add the appropriate
volume of solvent (e.g., DMSO) to the vial of A-23187. For example, to prepare a 15 mM
stock solution from 5 mg of A-23187, reconstitute the powder in 0.64 mL of DMSO.

o Dissolution: Cap the vial tightly and vortex thoroughly until the powder is completely
dissolved. Gentle warming may be required to achieve higher concentrations.

 Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile polypropylene tubes.

o Storage: Store the aliquoted stock solutions at -20°C. When stored properly, the stock
solution is stable for at least 3 months.

Note on Aqueous Solutions: A-23187 is sparingly soluble in aqueous buffers. To prepare an
agueous working solution, first dissolve A-23187 in an organic solvent like ethanol and then
dilute with the aqueous buffer of choice. It is not recommended to store aqueous solutions for
more than one day.

Experimental Workflow for A-23187 Solution
Preparation

The following diagram illustrates the general workflow for preparing A-23187 solutions for use
in cell-based assays.
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Experimental Workflow: A-23187 Solution Preparation

Stock Solution Preparation
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Caption: Workflow for A-23187 stock and working solution preparation.
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Mechanism of Action and Signaling Pathway

A-23187 acts as a calcium ionophore, creating a pathway for Ca2* ions to move down their
electrochemical gradient and enter the cytoplasm from the extracellular space or from
intracellular stores like the endoplasmic reticulum. This rapid increase in intracellular Ca2*
concentration triggers a cascade of downstream signaling events.

The following diagram depicts the mechanism of action of A-23187 and its impact on

intracellular calcium signaling.

Mechanism of Action: A-23187 as a Calcium lonophore
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Caption: A-23187 facilitates Ca?* influx, increasing intracellular Ca2*.

Applications and Working Concentrations

A-23187 is a versatile tool with a broad range of applications in cellular and molecular biology

research. The optimal working concentration and treatment duration are cell-type and

application-dependent and should be determined empirically.
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Safety Precautions

A-23187 is a potent bioactive molecule and should be handled with appropriate safety

precautions.

o Wear personal protective equipment (PPE), including gloves, a lab coat, and safety glasses,

when handling the compound.

o Handle the lyophilized powder in a chemical fume hood to avoid inhalation.
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o Consult the Safety Data Sheet (SDS) for detailed safety information.

e A-23187 is for research use only and is not intended for human or veterinary use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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